1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-3-(2-prop-2-enylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H26N2O2.2ClH/c1-3-6-15-7-4-5-8-17(15)21-14-16(20)13-19-11-9-18(2)10-12-19;;/h3-5,7-8,16,20H,1,6,9-14H2,2H3;2*1H
• InChI Key: GZHNFZUSWDFPIV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(COC2=CC=CC=C2CC=C)O.Cl.Cl
• Molecular Formula: C17H28Cl2N2O2
• Molecular Weight: 363.3 g/mol

Description

1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a white crystalline powder that is soluble in water and has a molecular weight of 345.27 g/mol.

Mechanism of Action

The mechanism of action of 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride involves its binding to the 5-HT1A receptor, which results in the inhibition of the receptor's activity. This leads to the modulation of various physiological processes that are regulated by the receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride have been extensively studied. It has been found to have a significant impact on the regulation of mood, anxiety, and pain perception. It has also been shown to have potential applications in the treatment of various psychiatric disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride is its potency as a pharmacological tool. It has been found to be highly selective for the 5-HT1A receptor, which makes it an ideal candidate for studying the receptor's function. However, one of the major limitations of the compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions that can be explored in the study of 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride. One area of research is the development of new compounds that can selectively target the 5-HT1A receptor with fewer side effects. Another area of research is the investigation of the compound's potential applications in the treatment of various psychiatric disorders. Additionally, the compound can be used as a tool to study the role of the 5-HT1A receptor in various physiological processes.
In conclusion, 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its potency as a pharmacological tool and its potential applications in the treatment of various psychiatric disorders make it an important compound for future research.

Synthesis Methods

The synthesis of 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride involves the reaction between 1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol and hydrochloric acid. The reaction takes place under controlled conditions, and the resulting product is purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

1-(2-allylphenoxy)-3-(4-methyl-1-piperazinyl)-2-propanol dihydrochloride has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a pharmacological tool to investigate the role of various receptors in the human body. It has been found to be a potent antagonist of the 5-HT1A receptor, which is involved in the regulation of various physiological processes such as mood, anxiety, and pain perception.